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Compound of Interest

Compound Name: 4-(Benzoylamino)benzoic acid

Cat. No.: B042514 Get Quote

An In-depth Technical Guide on 4-(Benzoylamino)benzoic acid (CAS Number: 582-80-9)

This technical guide provides a comprehensive overview of 4-(Benzoylamino)benzoic acid,

also known as 4-benzamidobenzoic acid, a molecule of significant interest in medicinal

chemistry. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its physicochemical properties, synthesis,

biological activity, and relevant experimental protocols.

Physicochemical Properties
4-(Benzoylamino)benzoic acid is a white to off-white crystalline solid. While extensive

experimental data for the parent compound is not readily available in all databases, the

following table summarizes its key physicochemical properties based on computational models

and data from closely related compounds.
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Property Value Reference

CAS Number 582-80-9

Molecular Formula C₁₄H₁₁NO₃

Molecular Weight 241.24 g/mol

IUPAC Name 4-benzamidobenzoic acid

Melting Point

While not definitively reported

for this specific compound, a

related derivative, 4-(4-

chlorobenzamido)benzoic acid,

has a melting point of 150-151

°C.[1]

Boiling Point 349.8 °C (Predicted)

Solubility

Data for 4-

(Benzoylamino)benzoic acid is

not widely available. However,

as a benzoic acid derivative, it

is expected to have low

solubility in water and higher

solubility in organic solvents

like ethanol, methanol, and

DMSO. The solubility of the

parent compound, benzoic

acid, increases with

temperature in water and is

high in ethanol.

SMILES
O=C(O)c1ccc(NC(=O)c2ccccc

2)cc1

InChI

InChI=1S/C14H11NO3/c16-

13(10-4-2-1-3-5-10)15-12-8-6-

11(7-9-12)14(17)18/h1-9H,

(H,15,16)(H,17,18)
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Synthesis
The synthesis of 4-(Benzoylamino)benzoic acid is commonly achieved through the Schotten-

Baumann reaction, which involves the acylation of an amine with an acid chloride in the

presence of a base.

Experimental Protocol: Schotten-Baumann Synthesis of
4-(Benzoylamino)benzoic acid
This protocol describes a general procedure for the synthesis of 4-(benzoylamino)benzoic
acid from 4-aminobenzoic acid and benzoyl chloride.

Materials:

4-Aminobenzoic acid

Benzoyl chloride

10% aqueous Sodium Hydroxide (NaOH) solution

Dichloromethane (CH₂)

Hydrochloric acid (HCl, for workup)

Ethanol (for recrystallization)

Magnetic stirrer and stir bar

Erlenmeyer flask

Dropping funnel

Büchner funnel and filter paper

Procedure:

In a 250 mL Erlenmeyer flask, dissolve 4-aminobenzoic acid (1.0 equivalent) in 10%

aqueous NaOH solution.
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Cool the flask in an ice bath with continuous stirring.

Slowly add benzoyl chloride (1.1 equivalents) dropwise from a dropping funnel to the stirred

solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, acidify the reaction mixture with dilute HCl to precipitate the crude product.

Collect the white precipitate by vacuum filtration using a Büchner funnel and wash with cold

water.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
(benzoylamino)benzoic acid.

Dry the purified product under vacuum.
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Schotten-Baumann Synthesis Workflow

Reactants Reaction Conditions

Products

4-Aminobenzoic Acid

Schotten-Baumann Reaction

Benzoyl Chloride Aqueous NaOH Water/DCM (Biphasic)

4-(Benzoylamino)benzoic Acid NaCl + H₂O

Soluble Epoxide Hydrolase (sEH) Signaling Pathway

Arachidonic Acid

CYP Epoxygenase

Metabolism

Epoxyeicosatrienoic Acids (EETs)
(Anti-inflammatory, Vasodilatory)

Soluble Epoxide Hydrolase (sEH)

Hydrolysis

Dihydroxyeicosatrienoic Acids (DHETs)
(Less Active)

4-(Benzoylamino)benzoic acid
Derivatives

Inhibition
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In Vitro sEH Inhibition Assay Workflow

Prepare Reagents
(Buffer, Enzyme, Substrate, Compounds)

Dispense Compounds & Controls
into 96-well plate

Add sEH Enzyme

Pre-incubate

Add Fluorogenic Substrate

Measure Fluorescence (Kinetic)

Data Analysis
(Calculate % Inhibition, IC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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